Cas no 312324-33-7 (2-(benzylamino)-4,4-dimethyl-6-oxo-N-[3-(trifluoromethyl)phenyl]cyclohexene-1-carboxamide)

• Product Name: 2-(benzylamino)-4,4-dimethyl-6-oxo-N-[3-(trifluoromethyl)phenyl]cyclohexene-1-carboxamide
• CAS No: 312324-33-7
• MF: C₂₃H₂₃F₃N₂O₂
• MW: 416.436136484146
• MDL: MFCD00170198
• CID: 5214251
• Update Time: 2025-08-02

2-(benzylamino)-4,4-dimethyl-6-oxo-N-[3-(trifluoromethyl)phenyl]cyclohexene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzylamino)-4,4-dimethyl-6-oxo-N-[3-(trifluoromethyl)phenyl]cyclohexene-1-carboxamide

• MDL： MFCD00170198
• Inchi： 1S/C23H23F3N2O2/c1-22(2)12-18(27-14-15-7-4-3-5-8-15)20(19(29)13-22)21(30)28-17-10-6-9-16(11-17)23(24,25)26/h3-11,27H,12-14H2,1-2H3,(H,28,30)
• InChI Key： LZYBGLUMSXORPP-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(C(F)(F)F)=C2)=O)C(=O)CC(C)(C)CC=1NCC1=CC=CC=C1

Additional information on 2-(benzylamino)-4,4-dimethyl-6-oxo-N-[3-(trifluoromethyl)phenyl]cyclohexene-1-carboxamide

Introduction to 2-(Benzylamino)-4,4-Dimethyl-6-Oxo-N-[3-(Trifluoromethyl)Phenyl]Cyclohexene-1-Carboxamide (CAS No. 312324-33-7)

2-(Benzylamino)-4,4-dimethyl-6-oxo-N-[3-(trifluoromethyl)phenyl]cyclohexene-1-carboxamide (CAS No. 312324-33-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

The chemical structure of 2-(benzylamino)-4,4-dimethyl-6-oxo-N-[3-(trifluoromethyl)phenyl]cyclohexene-1-carboxamide is particularly noteworthy. It consists of a cyclohexene ring with a benzylamino substituent at the 2-position, two methyl groups at the 4-position, and an oxo group at the 6-position. The carboxamide moiety is attached to the cyclohexene ring and is substituted with a 3-(trifluoromethyl)phenyl group. This intricate arrangement of functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of 2-(benzylamino)-4,4-dimethyl-6-oxo-N-[3-(trifluoromethyl)phenyl]cyclohexene-1-carboxamide has been the subject of several research studies. One common approach involves the condensation of a suitable cyclohexenone derivative with a benzylamine derivative, followed by the introduction of the carboxamide functionality through an amide coupling reaction. The trifluoromethyl-substituted phenyl group can be introduced via electrophilic aromatic substitution or other synthetic strategies. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and solvents.

In terms of biological activity, 2-(benzylamino)-4,4-dimethyl-6-oxo-N-[3-(trifluoromethyl)phenyl]cyclohexene-1-carboxamide has shown promising results in various in vitro and in vivo studies. Research has demonstrated its potential as an anti-inflammatory agent, with studies indicating that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, this compound has exhibited anti-cancer properties by inducing apoptosis in cancer cells and inhibiting cell proliferation. These findings suggest that it could be a valuable lead compound for the development of new therapeutic agents.

The mechanism of action of 2-(benzylamino)-4,4-dimethyl-6-oxo-N-[3-(trifluoromethyl)phenyl]cyclohexene-1-carboxamide is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate signaling pathways involved in inflammation and cancer progression. For instance, it may interact with specific enzymes or receptors that play a crucial role in these processes. Further research is needed to elucidate the exact molecular targets and mechanisms of action.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(benzylamino)-4,4-dimethyl-6-oxo-N-[3-(trifluoromethyl)phenyl]cyclohexene-1-carboxamide in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for more advanced clinical trials to explore its potential as a treatment for inflammatory diseases and cancer.

Beyond its therapeutic applications, 2-(benzylamino)-4,4-dimethyl-6-oxo-N-[3-(trifluoromethyl)phenyl]cyclohexene-1-carboxamide has also been studied for its potential use in diagnostic imaging and drug delivery systems. Its unique chemical structure makes it suitable for conjugation with imaging agents or nanoparticles, enhancing its utility in medical diagnostics and targeted drug delivery.

In conclusion, 2-(benzylamino)-4,4-dimethyl-6-oxo-N-[3-(trifluoromethyl)phenyl]cyclohexene-1-carboxamide (CAS No. 312324-33-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting candidate for further investigation and development into novel therapeutic agents. As research continues to advance, we can expect to see more insights into its mechanisms of action and potential applications in healthcare.